Cas no 1361600-08-9 (6-Chloro-5-(perchlorophenyl)nicotinaldehyde)

• Product Name: 6-Chloro-5-(perchlorophenyl)nicotinaldehyde
• CAS No: 1361600-08-9
• MF: C₁₂H₃Cl₆NO
• MW: 389.87631726265
• CID: 4969051
• Update Time: 2025-05-20

6-Chloro-5-(perchlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(perchlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H3Cl6NO/c13-7-6(8(14)10(16)11(17)9(7)15)5-1-4(3-20)2-19-12(5)18/h1-3H
• InChI Key： DKXMUTUEVCUJPP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC=C(C=O)C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-5-(perchlorophenyl)nicotinaldehyde

6-Chloro-5-(perchlorophenyl)nicotinaldehyde (CAS No. 1361600-08-9): Properties, Applications, and Market Insights

6-Chloro-5-(perchlorophenyl)nicotinaldehyde (CAS No. 1361600-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated nicotinaldehyde derivative features a unique molecular structure combining a perchlorophenyl group with a nicotinaldehyde scaffold, making it valuable for various synthetic applications.

The compound's molecular formula is C₁₂H₅Cl₆NO, with a molecular weight of 384.84 g/mol. Its distinct chemical structure contributes to several interesting properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers particularly value its reactive aldehyde group, which serves as a versatile building block in organic synthesis.

In pharmaceutical applications, 6-Chloro-5-(perchlorophenyl)nicotinaldehyde has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in developing novel heterocyclic compounds with potential biological activity. The perchlorophenyl moiety in particular has attracted interest for its potential to enhance lipophilicity and membrane permeability in drug molecules.

The agrochemical industry has also shown interest in this compound as a precursor for developing new crop protection agents. Its structural features make it suitable for creating molecules that may interact with specific biological targets in pests. Current research focuses on optimizing its derivatives for improved efficacy and environmental safety.

From a synthetic chemistry perspective, 6-Chloro-5-(perchlorophenyl)nicotinaldehyde offers multiple reactive sites for further functionalization. The aldehyde group can participate in condensation reactions, while the chlorine atoms provide opportunities for nucleophilic substitution. This versatility makes it valuable for constructing complex molecular architectures.

Market analysis indicates growing demand for specialty chemical intermediates like 6-Chloro-5-(perchlorophenyl)nicotinaldehyde, particularly in regions with strong pharmaceutical and agrochemical sectors. Manufacturers are responding to this demand by optimizing production processes to ensure consistent quality and supply. Current pricing trends reflect its status as a high-value research chemical.

Environmental and safety considerations for handling 6-Chloro-5-(perchlorophenyl)nicotinaldehyde follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this material. Storage should be in cool, dry conditions away from strong oxidizers.

Recent advancements in green chemistry have prompted research into more sustainable synthesis routes for this compound. Some studies focus on catalytic methods to reduce waste generation and improve atom economy. These developments align with the chemical industry's broader sustainability goals.

Analytical characterization of 6-Chloro-5-(perchlorophenyl)nicotinaldehyde typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure product purity and confirm structural identity, which is crucial for research applications where precise molecular structure affects performance.

The future outlook for 6-Chloro-5-(perchlorophenyl)nicotinaldehyde appears positive, with potential applications expanding beyond current uses. Ongoing research in medicinal chemistry and materials science may uncover new roles for this versatile intermediate. Its unique combination of structural features continues to make it a compound of interest for innovative chemical development.